Cas no 1261912-75-7 (5-(3-Carbamoylphenyl)picolinic acid)

• Product Name: 5-(3-Carbamoylphenyl)picolinic acid
• CAS No: 1261912-75-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD18317312
• CID: 1024719
• PubChem ID: 53223160
• Update Time: 2025-07-22

5-(3-Carbamoylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Carbamoylphenyl)picolinic acid
• 5-(3-carbamoylphenyl)pyridine-2-carboxylic acid
• DTXSID10687427
• SCHEMBL3636687
• A889578
• 2-Pyridinecarboxylic acid, 5-[3-(aminocarbonyl)phenyl]-
• MFCD18317312
• 5-(3-Carbamoylphenyl)picolinicacid
• 5-(3-Aminocarbonylphenyl)picolinic acid
• BS-20177
• 1261912-75-7
• AKOS015999428

• MDL： MFCD18317312
• Inchi： 1S/C13H10N2O3/c14-12(16)9-3-1-2-8(6-9)10-4-5-11(13(17)18)15-7-10/h1-7H,(H2,14,16)(H,17,18)
• InChI Key： VBYWEEHDAOXFSY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=NC(C(=O)O)=CC=1)N

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 94.27000
• LogP: 2.42990

Additional information on 5-(3-Carbamoylphenyl)picolinic acid

Comprehensive Overview of 5-(3-Carbamoylphenyl)picolinic acid (CAS No. 1261912-75-7): Properties, Applications, and Research Insights

5-(3-Carbamoylphenyl)picolinic acid (CAS No. 1261912-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its picolinic acid backbone and carbamoylphenyl substitution, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₃H₁₀N₂O₃, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for optimizing drug-like properties.

In recent years, researchers have explored 5-(3-Carbamoylphenyl)picolinic acid for its role in modulating biological targets, particularly in inflammation and metabolic disorders. The compound's carboxamide and carboxylic acid functional groups enable hydrogen bonding interactions, a feature highly sought after in the design of kinase inhibitors and GPCR modulators. With the growing demand for small molecule therapeutics, this compound aligns with trends in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of CAS 1261912-75-7 typically involves multi-step organic reactions, including Suzuki-Miyaura coupling or amidation protocols, to achieve high purity (>98%). Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, especially given its use in high-throughput screening (HTS) platforms. Industry professionals frequently search for "5-(3-Carbamoylphenyl)picolinic acid supplier" or "CAS 1261912-75-7 technical data sheet," underscoring its commercial relevance.

Beyond pharmaceuticals, 5-(3-Carbamoylphenyl)picolinic acid has potential applications in agrochemicals and functional materials. Its aromatic system and polar groups make it a candidate for designing metal-organic frameworks (MOFs) or fluorescence probes. Environmental considerations also drive interest in its biodegradability and green chemistry synthesis routes, topics increasingly prioritized in ESG-focused research.

For researchers investigating "picolinic acid derivatives in drug design" or "carbamoylphenyl analogs solubility," this compound offers a case study in balancing physicochemical properties. Its logP (~1.5) and pKa values suggest favorable membrane permeability, while its melting point (~220°C) indicates thermal stability—key metrics in preformulation studies.

In summary, 5-(3-Carbamoylphenyl)picolinic acid (CAS No. 1261912-75-7) exemplifies the intersection of medicinal chemistry and material innovation. As the scientific community advances toward AI-driven molecular design and sustainable synthesis, this compound remains a subject of ongoing exploration, answering critical questions in hit-to-lead optimization and functional group compatibility.